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Compound of Interest

Compound Name: Zinc dibutyldithiocarbamate

Cat. No.: B089520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, use, and disposal of Zinc
dibutyldithiocarbamate (ZDBC). It includes detailed protocols for its application in various

laboratory settings, ensuring the safety of personnel and the protection of the environment.

Chemical and Physical Properties
Zinc dibutyldithiocarbamate is a chemical compound with the formula C₁₈H₃₆N₂S₄Zn. It is

primarily used as an accelerator in the vulcanization of rubber.[1] A summary of its key physical

and chemical properties is presented in Table 1.
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Property Value Reference

Appearance
White to light pink powder or

granules
[1]

Odor Odorless to pleasant [1][2]

Melting Point 100-108 °C [1][2]

Boiling Point Decomposes at 296 °C [2]

Density 1.24 - 1.27 g/cm³ at 20 °C [1][2]

Solubility

Practically insoluble in water.

Soluble in carbon disulfide,

benzene, and chloroform.

[1][2]

Vapor Pressure Negligible at room temperature [1]

Hazard Identification and Safety Precautions
Zinc dibutyldithiocarbamate presents several hazards that require careful management in a

laboratory setting.

Hazard Statements:

Causes skin irritation (H315).[3][4]

May cause an allergic skin reaction (H317).[3][4]

Causes serious eye irritation (H319).[3][4]

May cause respiratory irritation (H335).[3][4]

Very toxic to aquatic life with long-lasting effects (H410).[3][4]

Precautionary Statements:

Avoid breathing dust (P261).[3][4]

Wash skin thoroughly after handling (P264).[3]
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Use only outdoors or in a well-ventilated area (P271).[3][4]

Avoid release to the environment (P273).[4]

Wear protective gloves, eye protection, and face protection (P280).[4]

Standard Operating Procedure for Handling and
Disposal
The following workflow outlines the necessary steps for the safe handling and disposal of Zinc
dibutyldithiocarbamate.
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Start: 
Receive/Acquire ZDBC

Storage
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

Risk Assessment
Review SDS.

Identify hazards and necessary controls.

Personal Protective Equipment (PPE)
Wear nitrile gloves, safety glasses with side shields, and a lab coat.

Handling
Work in a well-ventilated area or fume hood.

Avoid generating dust. Use non-sparking tools.

Accidental Spill
Isolate area. Wear appropriate PPE.

Collect material without creating dust.

If spill occurs

Waste Collection
Segregate ZDBC waste (solid and liquid).

Label waste containers clearly.

Solid Spill:
Sweep or scoop into a labeled container for disposal.

Liquid Spill (if in solution):
Absorb with inert material and place in a labeled container.

Disposal
Dispose of as hazardous waste through a licensed contractor.

Do not dispose of down the drain.

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Zinc dibutyldithiocarbamate.
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Storage
Store Zinc dibutyldithiocarbamate in a cool, dry, and well-ventilated place, away from direct

sunlight and sources of ignition.[4][5] Keep containers tightly closed and properly labeled.[4][5]

Personal Protective Equipment (PPE)
When handling Zinc dibutyldithiocarbamate, the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile).[1]

Eye Protection: Safety glasses with side shields or chemical goggles.[6]

Skin and Body Protection: A lab coat or other protective clothing.[6]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved particulate respirator.[7]

First-Aid Measures
Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and water.[1] If skin irritation or

a rash occurs, get medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical advice.[4]

Ingestion: Rinse the mouth with water and give water to drink.[1] Do not induce vomiting.

Seek medical attention.

Accidental Release Measures
In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[5][6]

Avoid generating dust.[4] Wear appropriate PPE as described in section 3.2.

For solid spills: Carefully sweep or shovel the material into a suitable, labeled container for

disposal.[4][5] Do not use compressed air for cleaning.[4]
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For liquid spills (if in solution): Contain the spill and absorb it with an inert material (e.g.,

sand, earth, vermiculite). Place the absorbent material into a labeled container for disposal.

Prevent the spilled material from entering drains, sewers, or waterways.[4][5]

Disposal
Zinc dibutyldithiocarbamate and its container must be disposed of as hazardous waste.[1] All

disposal activities must be in accordance with local, regional, and national regulations.[4] Do

not release into the environment.[1][4] Contact a licensed professional waste disposal service

to dispose of this material.

Application Notes and Protocols
Zinc dibutyldithiocarbamate is a versatile chemical with several applications in research and

development. The following section provides detailed protocols for some of its key uses.

Use as a Vulcanization Accelerator in Rubber
Zinc dibutyldithiocarbamate is an ultra-fast accelerator for the sulfur vulcanization of natural

and synthetic rubbers. It allows for shorter curing times and can be used as a primary or

secondary accelerator.

Table 2: Recommended Dosage of Zinc Dibutyldithiocarbamate in Rubber Formulations

Rubber Type Dosage (phr*) Application Notes

Natural Rubber (NR) 0.5 - 1.0
Can be used as a primary

accelerator.

Styrene-Butadiene Rubber

(SBR)
0.5 - 1.0

Often used in combination with

other accelerators.

Ethylene Propylene Diene

Monomer (EPDM)
1.5 - 2.5

Effective in sulfur cure systems

for EPDM.

Latex Applications 0.2 - 1.5

Provides fast curing for

products like gloves and

balloons.
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*phr = parts per hundred rubber

Experimental Protocol: Laboratory-Scale Rubber Vulcanization

This protocol provides a general procedure for the vulcanization of a natural rubber compound.

Materials:

Natural rubber (latex or solid)

Zinc dibutyldithiocarbamate (ZDBC)

Sulfur

Zinc oxide

Stearic acid

Other rubber additives as required (e.g., antioxidants, fillers)

Two-roll mill or internal mixer

Curing press

Procedure:

Compounding: On a two-roll mill, masticate the natural rubber until a soft, uniform sheet is

formed.

Add the compounding ingredients in the following order, ensuring uniform dispersion after

each addition: zinc oxide, stearic acid, other additives, ZDBC, and finally sulfur.

Continue mixing until all ingredients are thoroughly dispersed in the rubber matrix.

Curing:

Cut the compounded rubber into a preform of the desired shape and size.
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Place the preform into a mold and position it in a curing press preheated to the desired

vulcanization temperature (typically 140-160°C).

Apply pressure and heat for the predetermined curing time. The optimal cure time should

be determined using a rheometer.

Post-Curing:

After the curing cycle is complete, carefully remove the vulcanized rubber from the mold.

Allow the sample to cool to room temperature.

Condition the vulcanized sample for at least 24 hours at room temperature before testing

its physical properties.

Use as a Catalyst in Polyurethane Synthesis
Zinc dibutyldithiocarbamate can be used as a catalyst for the synthesis of polyurethanes,

offering a less toxic alternative to organotin catalysts.

Experimental Protocol: Synthesis of Polyurethane

This protocol is adapted for the synthesis of a polyurethane using ZDBC as a catalyst.

Materials:

Poly(ethylene glycol) (PEG), Mn = 2000 g/mol

Hexamethylene diisocyanate (HMDI)

Zinc dibutyldithiocarbamate (ZDBC)

Anhydrous Toluene

Anhydrous Ethanol

Diethyl ether

Procedure:
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., argon), dissolve poly(ethylene glycol) (10.0 g, 5.0 mmol) in

anhydrous toluene (50 mL).

Add Zinc dibutyldithiocarbamate (0.118 g, 0.25 mmol, 5 mol% with respect to the diol).

Heat the mixture to 80 °C with stirring.

Slowly add hexamethylene diisocyanate (0.84 g, 5.0 mmol) to the reaction mixture.

Maintain the reaction at 80 °C for 24 hours.

After 24 hours, quench the reaction by adding anhydrous ethanol (5 mL) and stir for an

additional 15 minutes.

Precipitate the polymer by slowly pouring the cooled reaction mixture into vigorously stirred

diethyl ether (500 mL).

Collect the precipitated polymer by filtration and dry it under a vacuum to a constant weight.

Use as a Nanoparticle Capping Agent
The dithiocarbamate ligands of ZDBC can act as effective capping agents for the synthesis of

nanoparticles, providing stability and control over particle size.

Experimental Protocol: Synthesis of ZDBC-Capped Gold Nanoparticles

This protocol describes the synthesis of gold nanoparticles with a ZDBC capping layer.

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Sodium citrate dihydrate

Zinc dibutyldithiocarbamate (ZDBC)

Toluene
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Ethanol

Deionized water

Procedure:

Synthesis of Gold Nanoparticle Core:

Prepare a 100 mL solution of 0.01% (w/v) HAuCl₄ in deionized water.

Heat the solution to boiling with vigorous stirring.

Rapidly add 2 mL of 1% (w/v) sodium citrate solution.

Continue boiling and stirring for 15 minutes. The solution color will change from pale

yellow to deep red, indicating the formation of gold nanoparticles.

Allow the solution to cool to room temperature.

Surface Capping with ZDBC:

Prepare a 1 mg/mL solution of ZDBC in toluene.

In a separate vial, add 10 mL of the synthesized gold nanoparticle solution.

To this, add 5 mL of the ZDBC solution.

Vigorously stir the biphasic mixture for 24 hours to facilitate the transfer of ZDBC to the

gold nanoparticle surface. After 24 hours, the aqueous phase should become colorless,

and the organic phase should be deep red.

Purification:

Separate the organic phase containing the ZDBC-capped gold nanoparticles.

Wash the organic phase three times with deionized water.

Precipitate the ZDBC-capped gold nanoparticles by adding ethanol.
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Centrifuge the solution at 10,000 rpm for 10 minutes to pellet the nanoparticles.

Discard the supernatant and re-disperse the nanoparticles in a suitable solvent for

characterization.

Antifungal Susceptibility Testing
While ZDBC is known to have antifungal properties, detailed protocols for its evaluation are not

widely available. The following is a general protocol for antifungal susceptibility testing based

on established methods that can be adapted for ZDBC.

Experimental Protocol: Broth Microdilution Method for Antifungal Susceptibility Testing

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

Zinc dibutyldithiocarbamate (ZDBC)

Fungal isolate (e.g., Candida albicans)

RPMI-1640 medium

Sterile 96-well microtiter plates

Spectrophotometer

Procedure:

Preparation of ZDBC Stock Solution: Prepare a stock solution of ZDBC in a suitable solvent

(e.g., DMSO) and then dilute it in RPMI-1640 medium to the desired starting concentration.

Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium. Prepare a

suspension of the fungal cells in sterile saline and adjust the turbidity to a 0.5 McFarland

standard (approximately 1-5 x 10⁶ CFU/mL). Further dilute this suspension in RPMI-1640

medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

Microdilution Plate Setup:
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Add 100 µL of RPMI-1640 medium to wells 2-12 of a 96-well plate.

Add 200 µL of the starting ZDBC solution to well 1.

Perform serial two-fold dilutions by transferring 100 µL from well 1 to well 2, mixing, and

continuing this process down to well 10. Discard 100 µL from well 10.

Well 11 will serve as a growth control (no ZDBC), and well 12 will serve as a sterility

control (no inoculum).

Inoculation: Add 100 µL of the prepared fungal inoculum to wells 1-11.

Incubation: Incubate the plate at 35°C for 24-48 hours.

Reading Results: The minimum inhibitory concentration (MIC) is the lowest concentration of

ZDBC that causes a significant inhibition of fungal growth compared to the growth control

well. This can be determined visually or by reading the absorbance with a

spectrophotometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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